Cas no 62722-82-1 (Cyclohexanecarboxylic acid, 4-(heptyloxy)-)

• Product Name: Cyclohexanecarboxylic acid, 4-(heptyloxy)-
• CAS No: 62722-82-1
• MF: C₁₄H₂₆O₃
• MW: 242.354444980621
• CID: 434096
• PubChem ID: 19979107
• Update Time: 2025-04-19

Cyclohexanecarboxylic acid, 4-(heptyloxy)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 4-(heptyloxy)-
• 4-heptoxycyclohexane-1-carboxylic acid
• 4-(HEPTYLOXY)CYCLOHEXANE-1-CARBOXYLIC ACID
• 62722-82-1
• SCHEMBL11672195
• DTXSID50601627

• Inchi： 1S/C14H26O3/c1-2-3-4-5-6-11-17-13-9-7-12(8-10-13)14(15)16/h12-13H,2-11H2,1H3,(H,15,16)
• InChI Key： WDOSDCDCMWFDFQ-UHFFFAOYSA-N
• SMILES： O(CCCCCCC)C1CCC(C(=O)O)CC1

Computed Properties

• Exact Mass: 242.18828
• Monoisotopic Mass: 242.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53